Cas no 1779488-40-2 (2-amino-4-(1-methylpyrrolidin-2-yl)butanamide)

• Product Name: 2-amino-4-(1-methylpyrrolidin-2-yl)butanamide
• CAS No: 1779488-40-2
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 5831214
• PubChem ID: 84073646
• Update Time: 2025-08-04

2-amino-4-(1-methylpyrrolidin-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(1-methylpyrrolidin-2-yl)butanamide
• EN300-1299878
• 1779488-40-2

• Inchi： 1S/C9H19N3O/c1-12-6-2-3-7(12)4-5-8(10)9(11)13/h7-8H,2-6,10H2,1H3,(H2,11,13)
• InChI Key： XTOUNQPTWLPZAY-UHFFFAOYSA-N
• SMILES： O=C(C(CCC1CCCN1C)N)N

Computed Properties

• Exact Mass: 185.152812238g/mol
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.4Ų

Additional information on 2-amino-4-(1-methylpyrrolidin-2-yl)butanamide

Introduction to 2-Amino-4-(1-Methylpyrrolidin-2-yl)butanamide (CAS No. 1779488-40-2)

2-Amino-4-(1-methylpyrrolidin-2-yl)butanamide, with the CAS number 1779488-40-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and features a pyrrolidine ring, which is a common motif in many biologically active molecules.

The chemical structure of 2-amino-4-(1-methylpyrrolidin-2-yl)butanamide consists of an amino group and a butanamide moiety, with a 1-methylpyrrolidine ring attached to the butanamide chain. The presence of the pyrrolidine ring imparts conformational rigidity to the molecule, which can influence its binding affinity and selectivity for various biological targets. This structural feature makes it an attractive candidate for drug design and development.

Recent studies have explored the potential of 2-amino-4-(1-methylpyrrolidin-2-yl)butanamide in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

In addition to its potential as a therapeutic agent, 2-amino-4-(1-methylpyrrolidin-2-yl)butanamide has also been investigated for its role in pain management. Preclinical studies have demonstrated that this compound can exhibit analgesic effects by interacting with specific pain receptors and pathways. These findings suggest that it could be developed into a novel analgesic drug with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 2-amino-4-(1-methylpyrrolidin-2-yl)butanamide have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its stability under physiological conditions and low toxicity profile contribute to its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-4-(1-methylpyrrolidin-2-yl)butanamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-amino-4-(1-methylpyrrolidin-2-yl)butanamide (CAS No. 1779488-40-2) is a promising compound with diverse therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and positive preclinical and early clinical data make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play a significant role in advancing medical treatments for various conditions.